Cas no 940992-82-5 (1-(furan-2-carbonyl)-4-{5-(2-methyl-1,3-thiazol-4-yl)thiophen-2-ylsulfonyl}piperazine)

• Product Name: 1-(furan-2-carbonyl)-4-{5-(2-methyl-1,3-thiazol-4-yl)thiophen-2-ylsulfonyl}piperazine
• CAS No: 940992-82-5
• MF: C₁₇H₁₇N₃O₄S₃
• MW: 423.529579877853
• CID: 6305589
• PubChem ID: 16645719
• Update Time: 2025-06-08

1-(furan-2-carbonyl)-4-{5-(2-methyl-1,3-thiazol-4-yl)thiophen-2-ylsulfonyl}piperazine Chemical and Physical Properties

Names and Identifiers

• 1-(furan-2-carbonyl)-4-{5-(2-methyl-1,3-thiazol-4-yl)thiophen-2-ylsulfonyl}piperazine
• AP-263/43419363
• 940992-82-5
• F3256-0713
• furan-2-yl-[4-[5-(2-methyl-1,3-thiazol-4-yl)thiophen-2-yl]sulfonylpiperazin-1-yl]methanone
• VU0607434-1
• 1-(2-furoyl)-4-{[5-(2-methyl-1,3-thiazol-4-yl)-2-thienyl]sulfonyl}piperazine
• 1-(furan-2-carbonyl)-4-{[5-(2-methyl-1,3-thiazol-4-yl)thiophen-2-yl]sulfonyl}piperazine
• AKOS002279498
• furan-2-yl(4-((5-(2-methylthiazol-4-yl)thiophen-2-yl)sulfonyl)piperazin-1-yl)methanone

• Inchi： 1S/C17H17N3O4S3/c1-12-18-13(11-25-12)15-4-5-16(26-15)27(22,23)20-8-6-19(7-9-20)17(21)14-3-2-10-24-14/h2-5,10-11H,6-9H2,1H3
• InChI Key： GHZNLBRCYWXXPQ-UHFFFAOYSA-N
• SMILES： S(C1=CC=C(C2=CSC(C)=N2)S1)(N1CCN(C(C2=CC=CO2)=O)CC1)(=O)=O

Computed Properties

• Exact Mass: 423.03811955g/mol
• Monoisotopic Mass: 423.03811955g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 27
• Rotatable Bond Count: 4
• Complexity: 648
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 149Ų

Additional information on 1-(furan-2-carbonyl)-4-{5-(2-methyl-1,3-thiazol-4-yl)thiophen-2-ylsulfonyl}piperazine

Professional Introduction to Compound with CAS No. 940992-82-5 and Product Name: 1-(furan-2-carbonyl)-4-{5-(2-methyl-1,3-thiazol-4-yl)thiophen-2-ylsulfonyl}piperazine

The compound identified by the CAS number 940992-82-5 and the product name 1-(furan-2-carbonyl)-4-{5-(2-methyl-1,3-thiazol-4-yl)thiophen-2-ylsulfonyl}piperazine represents a significant advancement in the field of medicinal chemistry. This compound belongs to a class of heterocyclic derivatives that have garnered considerable attention due to their potential pharmacological properties. The molecular structure incorporates several key functional groups, including a piperazine ring, a furan carbonyl moiety, and a thiophene sulfonyl group, which collectively contribute to its unique chemical and biological characteristics.

Recent research in the domain of drug discovery has highlighted the importance of piperazine derivatives in developing novel therapeutic agents. Piperazines are known for their ability to modulate various biological pathways, making them valuable scaffolds for medicinal chemistry. Specifically, the presence of the piperazine ring in this compound suggests potential applications in the treatment of neurological disorders, cardiovascular diseases, and infections. The furan-2-carbonyl group enhances the compound's solubility and bioavailability, while the thiophen-2-ylsulfonyl moiety introduces a strong electron-withdrawing effect, which can influence its binding affinity to biological targets.

The 1-(furan-2-carbonyl)-4-{5-(2-methyl-1,3-thiazol-4-yl)thiophen-2-ylsulfonyl}piperazine structure is particularly intriguing due to its complex interplay of electronic and steric effects. The combination of a furan ring with a thiophene sulfonyl group creates a highly versatile scaffold that can interact with multiple protein targets. This complexity has prompted extensive studies to elucidate its mechanism of action and potential therapeutic applications. Preliminary in vitro studies have shown promising results in terms of inhibitory activity against certain enzymes and receptors relevant to human health.

In the context of contemporary drug development, this compound aligns with the growing trend toward rational drug design and structure-based drug discovery. The use of computational modeling and high-throughput screening has enabled researchers to identify promising candidates more efficiently than ever before. The 1-(furan-2-carbonyl)-4-{5-(2-methyl-1,3-thiazol-4-yl)thiophen-2-ylsulfonyl}piperazine derivative exemplifies how integrating advanced chemical synthesis techniques with computational methods can lead to the discovery of novel therapeutics.

One of the most exciting aspects of this compound is its potential as a lead molecule for further derivatization. By modifying specific functional groups or introducing additional substituents, chemists can fine-tune its pharmacological properties to optimize efficacy and minimize side effects. The thiophen-2-ylsulfonyl group, in particular, offers a rich area for structural exploration, as it can be modified to alter electronic properties or introduce new binding interactions.

Recent advancements in biocatalysis and green chemistry have also influenced the synthesis of this compound. Researchers are increasingly focusing on developing sustainable methods that reduce waste and improve yields. The synthesis of 1-(furan-2-carbonyl)-4-{5-(2-methyl-1,3-thiazol-4-yl)thiophen-2-ylsulfonyl}piperazine has been optimized using catalytic processes that minimize hazardous byproducts, aligning with global efforts to promote environmental responsibility in pharmaceutical manufacturing.

The pharmacokinetic profile of this compound is another critical area of interest. Studies have indicated that it exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties, suggesting its potential for clinical translation. Additionally, preliminary toxicology studies have shown no significant adverse effects at tested doses, further supporting its candidacy as a lead for further development.

As research continues to evolve, the applications of compounds like 1-(furan-2-carbonyl)-4-{5-(2-methyl-1,3-thiazol-4-yll)thiophen}-2-ylsulfonylpiperazine are likely to expand into new therapeutic areas. The integration of cutting-edge technologies such as CRISPR gene editing and artificial intelligence-driven drug design may uncover novel uses for this molecule in precision medicine.

In conclusion, the compound with CAS No. 940992—82—5 represents a significant contribution to the field of medicinal chemistry. Its unique structural features and promising pharmacological properties make it an attractive candidate for further research and development. As scientists continue to explore its potential applications and optimize its synthesis methods，this compound is poised to play a crucial role in advancing therapeutic strategies for various human diseases.